Cas no 1807033-06-2 (Methyl 3-cyano-4-fluoro-5-formylbenzoate)

• Product Name: Methyl 3-cyano-4-fluoro-5-formylbenzoate
• CAS No: 1807033-06-2
• MF: C₁₀H₆FNO₃
• MW: 207.157946109772
• CID: 4952749
• Update Time: 2025-11-06

Methyl 3-cyano-4-fluoro-5-formylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-cyano-4-fluoro-5-formylbenzoate

• Inchi： 1S/C10H6FNO3/c1-15-10(14)6-2-7(4-12)9(11)8(3-6)5-13/h2-3,5H,1H3
• InChI Key： QBKGYYXQILOTNI-UHFFFAOYSA-N
• SMILES： FC1C(C#N)=CC(C(=O)OC)=CC=1C=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 309
• XLogP3: 1.1
• Topological Polar Surface Area: 67.2

Additional information on Methyl 3-cyano-4-fluoro-5-formylbenzoate

Methyl 3-cyano-4-fluoro-5-formylbenzoate: A Comprehensive Overview

Methyl 3-cyano-4-fluoro-5-formylbenzoate, with the CAS number 1807033-06-2, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structural features, which include a benzoate backbone substituted with a cyano group at the 3-position, a fluoro group at the 4-position, and a formyl group at the 5-position. These substituents confer the molecule with distinctive electronic and steric properties, making it a valuable component in various research and industrial applications.

The synthesis of Methyl 3-cyano-4-fluoro-5-formylbenzoate involves a series of well-controlled organic reactions. The process typically begins with the preparation of the corresponding benzoic acid derivative, followed by esterification to yield the methyl ester. The introduction of the cyano and fluoro groups is achieved through nucleophilic substitution or electrophilic aromatic substitution reactions, depending on the specific conditions and reagents employed. The formyl group is introduced using formylation techniques such as the Gattermann–Koch reaction or other advanced methods. The overall synthesis requires precise control over reaction conditions to ensure high purity and yield.

Recent studies have highlighted the potential of Methyl 3-cyano-4-fluoro-5-formylbenzoate in drug discovery and development. Its unique combination of functional groups makes it an ideal candidate for exploring novel therapeutic agents. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive molecules targeting various disease states, including cancer and neurodegenerative disorders. The cyano group provides electron-withdrawing effects, which can enhance the molecule's ability to interact with biological targets, while the fluoro group contributes to increased lipophilicity and metabolic stability.

In addition to its pharmacological applications, Methyl 3-cyano-4-fluoro-5-formylbenzoate has found utility in materials science. Its rigid aromatic structure and functional substituents make it a promising candidate for use in organic electronics. Recent research has explored its potential as an electron transport layer material in organic light-emitting diodes (OLEDs) and photovoltaic devices. The formyl group plays a crucial role in enhancing charge transport properties, while the fluoro group contributes to improved device stability under operational conditions.

The physical properties of Methyl 3-cyano-4-fluoro-5-formylbenzoate are also worth noting. It exists as a crystalline solid at room temperature with a melting point of approximately 120°C. Its solubility in common organic solvents such as dichloromethane and acetonitrile is moderate, making it suitable for solution-based synthetic procedures. The compound exhibits strong UV absorption characteristics due to its conjugated aromatic system, which can be further tuned by modifying the substituent groups.

From an environmental perspective, Methyl 3-cyano-4-fluoro-5-formylbenzoate demonstrates moderate biodegradability under aerobic conditions. Studies have shown that it undergoes microbial degradation via hydrolytic cleavage of the ester bond, leading to the formation of less complex byproducts. However, its persistence in aquatic environments remains a subject of ongoing research to ensure its safe handling and disposal in industrial settings.

In conclusion, Methyl 3-cyano-4-fluoro-5-formylbenzoate is a versatile compound with diverse applications across multiple scientific disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials science, and beyond. As advancements in synthetic methodologies and characterization techniques continue to evolve, this compound is poised to play an even greater role in shaping future scientific breakthroughs.